Cas no 2228508-46-9 (1-(4-methoxy-3-nitrophenyl)-2-methylpropan-2-ol)

• Product Name: 1-(4-methoxy-3-nitrophenyl)-2-methylpropan-2-ol
• CAS No: 2228508-46-9
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• CID: 6085100
• PubChem ID: 165713490
• Update Time: 2025-08-05

1-(4-methoxy-3-nitrophenyl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxy-3-nitrophenyl)-2-methylpropan-2-ol
• 2228508-46-9
• EN300-1821463

• Inchi： 1S/C11H15NO4/c1-11(2,13)7-8-4-5-10(16-3)9(6-8)12(14)15/h4-6,13H,7H2,1-3H3
• InChI Key： KEXVKUFWLFNFCL-UHFFFAOYSA-N
• SMILES： OC(C)(C)CC1C=CC(=C(C=1)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 225.10010796g/mol
• Monoisotopic Mass: 225.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 75.3Ų

Additional information on 1-(4-methoxy-3-nitrophenyl)-2-methylpropan-2-ol

1-(4-Methoxy-3-Nitrophenyl)-2-Methylpropan-2-ol: A Comprehensive Overview

1-(4-Methoxy-3-Nitrophenyl)-2-Methylpropan-2-ol, also known by its CAS number 2228508-46-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a substituted phenol group with a tertiary alcohol moiety. The presence of both methoxy and nitro groups on the aromatic ring introduces intriguing electronic effects, making this compound a valuable subject for both fundamental and applied research.

The molecular structure of 1-(4-Methoxy-3-Nitrophenyl)-2-Methylpropan-2-ol consists of a phenolic ring substituted at the 3-position with a nitro group and at the 4-position with a methoxy group. The hydroxyl group is attached to a tertiary carbon, which is further connected to two methyl groups. This arrangement not only imparts stability to the molecule but also influences its reactivity and solubility properties. Recent studies have highlighted the importance of such structural features in determining the compound's behavior in various chemical reactions and biological systems.

From a synthetic perspective, 1-(4-Methoxy-3-Nitrophenyl)-2-Methylpropan-2-ol can be prepared through a variety of routes, including nucleophilic aromatic substitution and hydroxylation reactions. The choice of synthesis method depends on the availability of starting materials and the desired yield. For instance, one common approach involves the nitration of 4-methoxyphenol followed by subsequent alkylation to introduce the tertiary alcohol group. Researchers have also explored green chemistry methods to synthesize this compound, emphasizing sustainability and reducing environmental impact.

The physical properties of 1-(4-Methoxy-3-Nitrophenyl)-2-Methylpropan-2-ol are influenced by its molecular weight, polarity, and hydrogen bonding capabilities. The compound is typically a solid at room temperature, with a melting point that has been reported in recent literature to be around 150°C. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various extraction and purification techniques. The presence of electron-withdrawing groups like nitro increases the compound's polarity, which can affect its partition coefficient and bioavailability in pharmacokinetic studies.

In terms of applications, 1-(4-Methoxy-3-Nitrophenyl)-2-Methylpropan-2-ol has shown promise in several areas. In medicinal chemistry, it has been investigated as a potential lead compound for drug development due to its ability to modulate enzyme activity and cellular signaling pathways. Recent studies have demonstrated its potential as an anti-inflammatory agent, with experiments showing significant reduction in cytokine production in vitro. Additionally, its role as an antioxidant has been explored, with findings indicating that it can effectively scavenge free radicals and protect cells from oxidative damage.

The toxicological profile of 1-(4-Methoxy-3-Nitrophenyl)-2-Methylpropan-2-ol is another area of active research. Acute toxicity studies have revealed that the compound exhibits low toxicity at commonly tested doses, making it a safer option for therapeutic applications compared to some other phenolic derivatives. Chronic toxicity studies are currently underway to assess long-term effects on various organ systems.

In conclusion, 1-(4-Methoxy-3-Nitrophenyl)-2-Methylpropan-2-ol, CAS number 2228508-46-, stands out as a versatile compound with diverse applications in chemistry and pharmacology. Its unique structure, favorable physical properties, and promising biological activities make it an attractive target for further research. As new findings emerge from ongoing studies, this compound is expected to play an increasingly important role in both academic and industrial settings.